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Compound of Interest

Compound Name: 2-Chloropyridine-3-boronic acid

Cat. No.: B1586372

Technical Data Sheet: 2-Chloropyridine-3-boronic
acid

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties

2-Chloropyridine-3-boronic acid is a substituted pyridinylboronic acid compound. Such
organoboron compounds are critical reagents in organic synthesis, most notably in Suzuki-
Miyaura cross-coupling reactions to form carbon-carbon bonds. Its utility is significant in the
synthesis of complex molecules, including pharmaceuticals and functional materials.

Core Molecular Data

The fundamental molecular properties of 2-Chloropyridine-3-boronic acid are summarized
below. This data is essential for stoichiometric calculations in synthesis, analytical
characterization, and quality control.
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Property Value Citations
Molecular Formula CsHsBCINO:2 [1112][3]
Molecular Weight 157.36 g/mol [1][2]
IUPAC Name ;Zc-izhloropyridin-3-yl)boronic 3]

CAS Number 381248-04-0 [1][3]

Logical Data Relationship

The relationship between the chemical name and its core molecular properties is fundamental.
The molecular formula dictates the molecular weight, and both are directly derived from the
compound's structural identity.

2-Chloropyridine-3-boronic acid

Molecular Formula
CsHsBCINO:

Molecular Weight
157.36 g/mol
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Caption: Logical flow from compound name to its formula and molecular weight.

Experimental Protocols

Detailed experimental protocols are context-dependent. For instance, in a Suzuki-Miyaura
coupling reaction, 2-Chloropyridine-3-boronic acid would be used as a reactant. A general
workflow for such a reaction is provided below.

General Suzuki-Miyaura Coupling Workflow

This diagram outlines the typical steps for using a boronic acid like 2-Chloropyridine-3-

boronic acid in a cross-coupling reaction.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

This document is intended for informational purposes for trained research professionals and
does not constitute a detailed experimental protocol for any specific synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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